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Introduction
Terbutryn is a selective, systemic herbicide belonging to the triazine class.[1][2] It functions as

a potent inhibitor of photosynthesis, making it effective against a broad spectrum of submerged

and floating macrophytes, as well as algae and cyanobacteria in various water bodies,

including lakes and ponds.[1] Its mechanism of action involves the blockage of the electron

transport chain at photosystem II. This document provides detailed application notes and

protocols for the use of terbutryn in controlling algal blooms in freshwater ponds for research

purposes. It also includes information on its efficacy, non-target toxicity, and regulatory status.

Disclaimer: The use of terbutryn for aquatic applications is subject to regional regulations. In

the United States, it is not approved by the Environmental Protection Agency (EPA) for use in

fish ponds, and many product registrations have been canceled.[2][3] However, it is registered

for aquatic weed control in other regions, such as Great Britain.[3] Users are responsible for

complying with all local, state, and federal regulations regarding the use of this chemical.

Efficacy of Terbutryn on Freshwater Algae and
Cyanobacteria
Terbutryn has demonstrated high toxicity to a variety of freshwater algae and cyanobacteria.

The 50% inhibitory concentration (IC50) values, which represent the concentration of a
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substance that inhibits a biological process by 50%, are summarized in the table below.

Target Organism IC50 (mg/L) Exposure Time Reference

Desmodesmus

communis (Green

Algae)

0.012 72 hours [1]

Chlorella kessleri

(Green Algae)
0.188 72 hours [1]

Anabaena sp.

(Cyanobacteria)
0.666 72 hours [1]

Skeletonema

costatum
0.00091 9 days [1]

Dolichospermum flos-

aquae
0.0034 7 days [1]

Non-Target Toxicity of Terbutryn
While effective against algae, terbutryn also poses a risk to non-target aquatic organisms. It is

classified as moderately toxic to fish and cladocerans.[1] The 50% lethal concentration (LC50)

and 50% effective concentration (EC50) values for several non-target species are presented

below.
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Non-Target
Organism

LC50/EC50 (mg/L) Exposure Time Reference

Oncorhynchus mykiss

(Rainbow Trout)
3.0 96 hours [2]

Lepomis macrochirus

(Bluegill Sunfish)
4.0 96 hours [2]

Cyprinus carpio

(Carp)
4.0 96 hours [1][2]

Perca sp. (Perch) 4.0 96 hours [2]

Danio rerio (Zebrafish)

- Juvenile
5.71 96 hours [4]

Danio rerio (Zebrafish)

- Embryonic
8.04 144 hours [4]

Poecilia reticulata

(Guppy) - Juvenile
2.85 96 hours [4]

Daphnia magna

(Cladoceran)
7.1 48 hours [1]

Mechanism of Action: Photosystem II Inhibition
Terbutryn inhibits photosynthesis by targeting Photosystem II (PSII) in the chloroplasts of algal

and plant cells.[5] It binds to the QB protein, a key component of the electron transport chain,

thereby blocking the transfer of electrons to the plastoquinone (PQ) pool.[5] This disruption of

electron flow halts the production of ATP and NADPH, which are essential for carbon fixation,

ultimately leading to cell death.
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Prepare Terbutryn Concentration Series

Inoculate with Exponentially Growing Algae

Incubate under Controlled Conditions

Measure Algal Growth (24, 48, 72h)

Calculate Percent Inhibition

Determine IC50 via Dose-Response Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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